Beclomethasone Dipropionate Monohydrate
Beclomethasone Dipropionate Monohydrate
Brand Name:
Vulcanchem
CAS No.:
77011-63-3
VCID:
VC0195432
InChI:
InChI=1S/C28H37ClO7.H2O/c1-6-23(33)35-15-22(32)28(36-24(34)7-2)16(3)12-20-19-9-8-17-13-18(30)10-11-25(17,4)27(19,29)21(31)14-26(20,28)5;/h10-11,13,16,19-21,31H,6-9,12,14-15H2,1-5H3;1H2/t16-,19-,20-,21-,25-,26-,27-,28-;/m0./s1
SMILES:
CCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)Cl)O)C)C)OC(=O)CC.O
Molecular Formula:
C28H39ClO8
Molecular Weight:
539.1 g/mol
Beclomethasone Dipropionate Monohydrate
CAS No.: 77011-63-3
Impurities
VCID: VC0195432
Molecular Formula: C28H39ClO8
Molecular Weight: 539.1 g/mol
Purity: > 95%
CAS No. | 77011-63-3 |
---|---|
Product Name | Beclomethasone Dipropionate Monohydrate |
Molecular Formula | C28H39ClO8 |
Molecular Weight | 539.1 g/mol |
IUPAC Name | [2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-chloro-11-hydroxy-10,13,16-trimethyl-3-oxo-17-propanoyloxy-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] propanoate;hydrate |
Standard InChI | InChI=1S/C28H37ClO7.H2O/c1-6-23(33)35-15-22(32)28(36-24(34)7-2)16(3)12-20-19-9-8-17-13-18(30)10-11-25(17,4)27(19,29)21(31)14-26(20,28)5;/h10-11,13,16,19-21,31H,6-9,12,14-15H2,1-5H3;1H2/t16-,19-,20-,21-,25-,26-,27-,28-;/m0./s1 |
Standard InChIKey | QHQJZIXSVLFOHD-LYRZEVDOSA-N |
Isomeric SMILES | CCC(=O)OCC(=O)[C@]1([C@H](C[C@@H]2[C@@]1(C[C@@H]([C@]3([C@H]2CCC4=CC(=O)C=C[C@@]43C)Cl)O)C)C)OC(=O)CC.O |
SMILES | CCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)Cl)O)C)C)OC(=O)CC.O |
Canonical SMILES | CCC(=O)OCC(=O)C1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)Cl)O)C)C)OC(=O)CC.O |
Purity | > 95% |
Quantity | Milligrams-Grams |
PubChem Compound | 16052009 |
Last Modified | Dec 23 2021 |
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